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Compound of Interest

Compound Name:
4-Chloro-1-(3-chlorophenyl)-1-

oxobutane

CAS No.: 90793-58-1

Cat. No.: B1612284

Get Quote

Executive Technical Summary
Chlorobutyrophenone derivatives (e.g.,

-chloro-4-fluorobutyrophenone) are potent electrophilic alkylating agents. Their utility in
medicinal chemistry—specifically the capacity to form C-N bonds via nucleophilic substitution—
is the precise source of their toxicological hazard.

Primary Hazards: Skin/Eye Corrosion, Respiratory Irritation, Skin Sensitization (Type IV

Hypersensitivity).

Mechanism: Non-specific alkylation of biological nucleophiles (proteins/DNA).

Environmental: Chronic aquatic toxicity (Category 2/3).

Handling Level:OEB 3 (Occupational Exposure Band) – Requires containment or local

exhaust ventilation (LEV).
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Chemical Basis of Toxicity (SAR Analysis)
To understand the toxicity, one must understand the reactivity. These molecules possess a

-chloroalkyl tail attached to a phenone core.

Electrophilic Center: The carbon attached to the chlorine (C4) is electron-deficient.

Leaving Group: The chloride ion (

) is a stable leaving group.

Reactivity: In biological systems, this moiety acts as a "soft" electrophile. It can alkylate

electron-rich sulfhydryl (-SH) groups on cysteine residues or amino groups on lysine

residues in proteins. This haptenization leads to immune sensitization.

Diagram 1: Mechanism of Alkylation & Sensitization
The following diagram illustrates how the

-chloro moiety reacts with biological nucleophiles, leading to toxicity.
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Caption: Figure 1. Mechanism of toxicity via SN2 alkylation of biological substrates.

Detailed Toxicological Profile
Acute Toxicity & Irritation

Oral Toxicity: Classified as Harmful if swallowed (Category 4). LD50 values typically range

between 500–2000 mg/kg (Rat).
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Skin/Eye: The hydrolysis of the alkyl chloride can release trace hydrochloric acid (HCl) upon

contact with moisture, causing severe irritation or burns.

Eye:[1][2][3][4] Risk of corneal opacity if not rinsed immediately.

Skin: Erythema and edema observed in rabbit assays.

Sensitization (Critical Hazard)
The most insidious risk is Allergic Contact Dermatitis (ACD).

Pathway: The compound penetrates the stratum corneum

binds to carrier proteins (haptenization)

presented by Langerhans cells to T-cells.

Consequence: Once sensitized, trace exposure can trigger severe systemic dermatitis.

Systemic & Target Organ Toxicity
Neurotoxicity: While the final drugs (e.g., Haloperidol) are dopamine antagonists, the

intermediates generally lack the cyclic amine required for receptor binding. However, high-

dose exposure may cause non-specific CNS depression.

Genotoxicity: As an alkyl halide, there is a theoretical risk of direct DNA alkylation. While

many analogs test negative in Ames tests due to rapid metabolic detoxification, they should

be treated as suspected genotoxins until proven otherwise.

Handling & Exposure Control Protocols
Engineering Controls
Do not handle on an open bench.

Primary Barrier: Chemical Fume Hood with face velocity > 0.5 m/s.

Secondary Barrier: For weighing powders or handling >100g, use a powder containment

hood or glovebox.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0638306&productDescription=4-CHLOROBUTYROPHENONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-tert-butyl-4-chlorobutyrophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Matrix
Protection Zone Recommendation Scientific Rationale

Hands (Primary)

Double Gloving:Inner: Nitrile (4

mil)Outer: Laminate (Silver

Shield/4H)

Chlorinated solvents/alkyls can

permeate standard nitrile in

<15 mins. Laminate offers >4hr

breakthrough time.

Respiratory
P3 / N100 Filter (if solid)OV

Cartridge (if liquid/heated)

Prevents inhalation of dusts or

volatile organic vapors.

Eyes
Chemical Goggles (Not safety

glasses)

Tightly fitting seal required to

prevent vapor entry or splash

migration.

Body Tyvek® Lab Coat

Disposable, non-porous

material prevents fabric

saturation.

Deactivation & Waste Disposal
Never dispose of active alkylating agents directly into aqueous waste streams without

quenching.

Quenching Protocol (Chemical Destruction):

Principle: Convert the reactive alkyl chloride into a benign ether or alcohol.

Reagent: 10% ethanolic potassium hydroxide (KOH) or concentrated aqueous ammonia.

Procedure:

Dilute the waste material with ethanol.

Slowly add the base (KOH/Ammonia). Exothermic reaction - monitor temperature.

Stir for 12 hours.

Check pH (should be basic) and confirm consumption of starting material via TLC/HPLC.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralize with dilute HCl before disposal as halogenated organic waste.

Emergency Response Procedures
Diagram 2: Emergency Response Workflow
This decision tree outlines the immediate actions for spill or exposure incidents.
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Caption: Figure 2. Critical response path for personnel exposure and containment breach.

Specific First Aid Notes:

Skin: Wash with soap and water.[1][2][4][5][6] If available, use Polyethylene Glycol (PEG)

400 solution, as it solubilizes the lipophilic ketone better than water alone.

Eyes: Irrigate for a full 15 minutes.[1][2][6] Do not use neutralization agents in the eye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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